Cas no 749896-93-3 (4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid)
4-[4-(Morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid is a sulfonamide derivative featuring a morpholine sulfonyl group and a butanoic acid moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for designing biologically active molecules. The presence of both sulfonamide and carboxylic acid functional groups enhances its utility in conjugation and derivatization reactions. Its structural features may contribute to improved solubility and binding affinity in target interactions, making it valuable for drug discovery applications. The morpholine sulfonyl group further adds to its stability and potential as a scaffold for developing enzyme inhibitors or receptor modulators.
749896-93-3 structure
Product Name:4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid
CAS No:749896-93-3
MF:C14H20N2O7S2
MW:392.447801589966
CID:844106
PubChem ID:5006171
Update Time:2025-11-01
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-CHLOROMETHYL-[1,2,4]OXADIAZOL-3-YL)-PYRIDINE
- 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine
- 4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid
- 4-({[4-(morpholin-4-ylsulfonyl)phenyl]sulfonyl}amino)butanoic acid
- AKOS008010827
- 4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoicacid
- EN300-10384
- Z45674546
- 749896-93-3
- CS-0230422
- 4-[(4-morpholin-4-ylsulfonylphenyl)sulfonylamino]butanoic Acid
-
- Inchi: 1S/C14H20N2O7S2/c17-14(18)2-1-7-15-24(19,20)12-3-5-13(6-4-12)25(21,22)16-8-10-23-11-9-16/h3-6,15H,1-2,7-11H2,(H,17,18)
- InChI Key: SVGOVWRQLRIXBV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S(NCCCC(=O)O)(=O)=O)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 392.07119333g/mol
- Monoisotopic Mass: 392.07119333g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 147Ų
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM383950-1g |
3-(5-CHLOROMETHYL-[1,2,4]OXADIAZOL-3-YL)-PYRIDINE |
749896-93-3 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-10384-0.05g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 0.05g |
$66.0 | 2025-02-19 | |
| Enamine | EN300-10384-0.1g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 0.1g |
$98.0 | 2025-02-19 | |
| Enamine | EN300-10384-0.25g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 0.25g |
$142.0 | 2025-02-19 | |
| Enamine | EN300-10384-0.5g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 0.5g |
$271.0 | 2025-02-19 | |
| Enamine | EN300-10384-1.0g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 1.0g |
$371.0 | 2025-02-19 | |
| Enamine | EN300-10384-2.5g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 2.5g |
$726.0 | 2025-02-19 | |
| Enamine | EN300-10384-5.0g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 5.0g |
$1075.0 | 2025-02-19 | |
| Enamine | EN300-10384-10.0g |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 95.0% | 10.0g |
$1593.0 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1301092-50mg |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid |
749896-93-3 | 98% | 50mg |
¥1188.00 | 2024-04-30 |
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
749896-93-3 (4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid) Related Products
- 75113-50-7(Hexanoic acid, 6-(methyl(phenylsulfonyl)amino)-, compd. with N,N-dimethyl-1,3-propanediamine (1:1))
- 100298-59-7(Hexanoic acid, [(phenylsulfonyl)amino]-, reaction products with diethanolamine)
- 793690-04-7(6-4-(pyrrolidine-1-sulfonyl)benzenesulfonamidohexanoic acid)
- 85005-99-8(6-[Benzenesulfonyl(methyl)amino]hexanoic acid;2-(2-hydroxyethylamino)ethanol)
- 94199-71-0(Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, sodium salt (1:1))
- 94134-00-6(Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, potassium salt (1:1))
- 100298-61-1(Hexanoic acid, [(phenylsulfonyl)amino]-, reaction products with triethanolamine)
- 68134-30-5(6-[(hydroxymethyl)(phenylsulphonyl)amino]hexanoic acid, compoundwith 2,2',2''-nitrilotriethanol (1:1))
- 26919-50-6(6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1))
- 46948-72-5(6-[methyl(phenylsulphonyl)amino]hexanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk